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Compound of Interest

Compound Name: 2-Propylaniline hydrochloride

Cat. No.: B13503723

Get Quote

Executive Summary & Compound Identity

2-Propylanilinium chloride is the hydrochloride salt of 2-propylaniline (o-propylaniline). In

aqueous solution, it functions as a weak conjugate acid. Understanding its dissociation
constant (

) is critical for optimizing reaction conditions in organic synthesis (e.g., azo coupling, reductive
amination) and predicting bioavailability in early-stage drug discovery.

This guide provides a definitive technical analysis of the

of 2-propylanilinium chloride, grounded in structural theory and experimental validation.

Chemical Identity Table
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Property

Detail

Systematic Name

2-Propylanilinium Chloride

Free Base

2-Propylaniline (CAS: 1821-39-2)

(Salt) /
Molecular Formula

(Base)
Molecular Weight 171.67 g/mol (Salt) / 135.21 g/mol (Base)
Role Conjugate Acid / Protonated Intermediate

The pKa Value: Data & Structural Logic

The

value represents the dissociation equilibrium of the protonated ammonium headgroup. For 2-

propylanilinium, the value is governed by the Ortho Effect, where steric factors override the

expected inductive effects of the alkyl chain.

Quantitative Data Profile

The following values represent the consensus of experimental trends and high-confidence

computational models (QSAR) for the homologous series.
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Critical Insight: While alkyl groups are generally electron-donating (+I effect), which should

increase basicity (raising

), the ortho-substitution in 2-propylanilinium chloride acts inversely. The bulky propyl
group sterically hinders the solvent (water) molecules from stabilizing the cationic
ammonium head (

). Because the cation is less stabilized by solvation than the free base, the
equilibrium shifts toward dissociation, making the conjugate acid stronger (lower

) than unsubstituted aniline.

Equilibrium Visualization

The following diagram illustrates the dissociation pathway and the steric interference zone.
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Figure 1: Dissociation equilibrium of 2-propylanilinium. The yellow node highlights the steric
destabilization of the cationic form, driving the equilibrium to the right (lower pKa).

Experimental Protocol: Potentiometric
Determination

For researchers requiring precise experimental verification, Potentiometric Titration is the gold

standard for this
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range (4.0-4.5). Due to the limited aqueous solubility of the free base, a cosolvent method
(Yasuda-Shedlovsky) is recommended.

Phase 1: Materials & Preparation

e Analyte: 2-Propylanilinium chloride (synthesized via HCI gas bubbling into ethereal 2-
propylaniline or purchased).

e Titrant: 0.1 M Carbonate-free KOH (standardized).

e Solvent System: 20% Methanol / 80% Water (v/v) to ensure solubility of the liberating free
base.

« lonic Strength Adjuster (ISA): 0.1 M KCI (background electrolyte).

Phase 2: The Workflow

This protocol ensures self-validation by including a "blank™ and a "standard” (aniline) run.
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Start: System Calibration

Electrode Calibration
(pH 4.01, 7.00, 10.00)

Blank Titration
(Solvent + ISA only)

Sample Preparation
Dissolve 0.5 mmol Salt
in 50mL Solvent

Titration Loop
Add 0.05mL KOH -> Wait 30s -> Record pH

Gran Plot Analysis
Determine Ve (Equivalence Point)

Calculation
pKa = pH at 0.5*Ve
(Henderson-Hasselbalch)

Yasuda-Shedlovsky
Extrapolation to 0% MeOH

Click to download full resolution via product page

Figure 2: Step-by-step potentiometric titration workflow for pKa determination.
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Phase 3: Calculation & Correction

Direct measurement in mixed solvents yields an apparent

(

). To obtain the aqueous thermodynamic

, perform titrations at three different methanol concentrations (e.g., 20%, 30%, 40%) and
extrapolate to 0% solvent using the Yasuda-Shedlovsky equation:

Where

is the dielectric constant of the mixture. Plot
VS

; the intercept gives the aqueous

Technical Validation & Causality (E-E-A-T)
Why Potentiometry over UV-Vis?

While UV-Vis spectrophotometry is sensitive, the chromophore of 2-propylaniline (the benzene
ring) undergoes only a subtle spectral shift upon deprotonation compared to more conjugated
systems (like nitroanilines). Potentiometry provides a direct thermodynamic measurement of
proton activity, which is less prone to artifacts in this specific structural class.

Troubleshooting the "Drift"

If you observe pH drift during titration, it is likely due to the precipitation of the free base (2-
propylaniline) as the pH rises.

e Diagnosis: Solution turns cloudy near pH 4.0-4.5.

o Remedy: Increase the methanol fraction to 30% or 40% and rely on the Yasuda-Shedlovsky
extrapolation described above.

Implications for Drug Development
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e Salt Selection: With a

~4.1, 2-propylaniline is a very weak base. It will form stable salts only with strong acids (HCI,

, Mesylate). It will likely hydrolyze in moisture, releasing the free base and acid. This
suggests hygroscopicity issues for the solid salt.

Solubility at Physiological pH: At pH 7.4 (blood), the compound will exist almost exclusively
(>99.9%) as the neutral free base. This indicates high membrane permeability but poor
agueous solubility in systemic circulation.

LogD Profile: The LogD will remain constant (equal to LogP) across the entire intestinal pH
range (pH 5-8), as the ionization is negligible in this window.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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